![molecular formula C8H14ClNO3 B6245334 2-{7-oxa-4-azaspiro[2.5]octan-6-yl}acetic acid hydrochloride CAS No. 160415-13-4](/img/no-structure.png)
2-{7-oxa-4-azaspiro[2.5]octan-6-yl}acetic acid hydrochloride
Description
“2-{7-oxa-4-azaspiro[2.5]octan-6-yl}acetic acid hydrochloride” is a chemical compound with the CAS Number: 160415-13-4 . It has a molecular weight of 207.66 . The IUPAC name for this compound is 2-(7-oxa-4-azaspiro[2.5]octan-6-yl)acetic acid hydrochloride . The InChI code for this compound is 1S/C8H13NO3.ClH/c10-7(11)3-6-4-9-8(1-2-8)5-12-6;/h6,9H,1-5H2,(H,10,11);1H .
Molecular Structure Analysis
The InChI code provides a textual representation of the molecular structure of the compound. The code 1S/C8H13NO3.ClH/c10-7(11)3-6-4-9-8(1-2-8)5-12-6;/h6,9H,1-5H2,(H,10,11);1H represents a molecule with 8 carbon atoms, 13 hydrogen atoms, 1 nitrogen atom, 3 oxygen atoms, and 1 chlorine atom . The structure includes a spiro[2.5]octane ring system with an oxygen atom at position 7 and a nitrogen atom at position 4 .Physical And Chemical Properties Analysis
The compound is a powder at room temperature . It has a melting point of 188-190 degrees Celsius .Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements associated with the compound include avoiding breathing dust, fumes, gas, mist, vapors, or spray; washing hands and face thoroughly after handling; using protective gloves and eye/face protection; and washing contaminated clothing before reuse .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{7-oxa-4-azaspiro[2.5]octan-6-yl}acetic acid hydrochloride' involves the reaction of 7-oxa-4-azaspiro[2.5]octan-6-amine with acetic anhydride to form 2-{7-oxa-4-azaspiro[2.5]octan-6-yl}acetic acid, which is then reacted with hydrochloric acid to form the hydrochloride salt of the final compound.", "Starting Materials": [ "7-oxa-4-azaspiro[2.5]octan-6-amine", "Acetic anhydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: 7-oxa-4-azaspiro[2.5]octan-6-amine is reacted with acetic anhydride in the presence of a catalyst such as pyridine to form 2-{7-oxa-4-azaspiro[2.5]octan-6-yl}acetic acid.", "Step 2: The resulting product from step 1 is then reacted with hydrochloric acid to form the hydrochloride salt of the final compound, 2-{7-oxa-4-azaspiro[2.5]octan-6-yl}acetic acid hydrochloride." ] } | |
CAS RN |
160415-13-4 |
Molecular Formula |
C8H14ClNO3 |
Molecular Weight |
207.7 |
Purity |
95 |
Origin of Product |
United States |
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